Cas no 1993365-89-1 (trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol)

• Product Name: trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol
• CAS No: 1993365-89-1
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6272962
• PubChem ID: 102731917
• Update Time: 2025-06-15

trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol
• F6545-4352
• (1S,2S)-2-[4-(propan-2-yl)piperazin-1-yl]cyclohexan-1-ol
• AKOS040822996
• trans-2-[4-(propan-2-yl)piperazin-1-yl]cyclohexan-1-ol
• 1993365-89-1

• Inchi： 1S/C13H26N2O/c1-11(2)14-7-9-15(10-8-14)12-5-3-4-6-13(12)16/h11-13,16H,3-10H2,1-2H3/t12-,13-/m0/s1
• InChI Key： WWHBDRAKCXQXTG-STQMWFEESA-N
• SMILES： O[C@H]1CCCC[C@@H]1N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.7Ų

Additional information on trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol

Introduction to trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol (CAS No. 1993365-89-1)

trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1993365-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The compound belongs to a class of piperazine derivatives, which are widely recognized for their role in modulating various biological pathways.

The structural composition of trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol encompasses a cyclohexane ring substituted with a piperazine moiety at the 1-position and an isopropyl group at the 2 and 4 positions. This specific arrangement imparts distinct pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for further investigation. The cyclohexane ring contributes to the molecule's solubility and metabolic stability, while the piperazine moiety is known for its ability to interact with a wide range of biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives. These compounds have been extensively studied for their efficacy in treating neurological disorders, such as depression, anxiety, and schizophrenia. The presence of the piperazine group in trans-2-4-(propan-2-yl)piperazin-1-ylcyclohexan-1-ol suggests that it may exhibit similar pharmacological effects. Additionally, the cyclohexane ring enhances the molecule's ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug delivery.

One of the most compelling aspects of trans-2-4-(propan-2-yl)piperazin-1-y lcyclohexan -1 -ol is its potential as a scaffold for developing novel therapeutic agents. The combination of the piperazine and cyclohexane moieties provides a versatile platform for chemical modifications, allowing researchers to fine-tune its biological activity. This flexibility has led to numerous studies aimed at identifying derivatives with improved efficacy and reduced side effects.

The compound's unique structural features also make it an attractive candidate for investigating its interaction with biological targets. For instance, piperazine derivatives are known to bind to various neurotransmitter receptors, including serotonin receptors. This property has been exploited in the development of drugs that modulate neurotransmitter levels in the brain. By studying trans -2 -4 - (propan -2 - yl) piperazin -1 - ylcyc lohexan -1 -ol, researchers can gain insights into how these interactions occur and potentially develop new strategies for treating neurological disorders.

In addition to its potential applications in CNS disorders, trans -2 -4 - (propan -2 - yl) piperazin -1 - ylcyc lohexan -1 -ol may also have relevance in other therapeutic areas. Piperazine derivatives have been shown to exhibit anti-inflammatory and analgesic properties, making them candidates for treating conditions such as rheumatoid arthritis and chronic pain. Furthermore, some studies suggest that these compounds may have anticancer effects by inhibiting key signaling pathways involved in tumor growth.

The synthesis of trans -2 -4 -(propan -2 - yl)piperazin -1-y lcyc lohexan -1 ol presents both challenges and opportunities for synthetic chemists. The complex stereochemistry of the molecule requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. These advancements are crucial for facilitating further research and development efforts.

The pharmacological evaluation of trans -2 -4 -(propan -2-y l)piperazin -1-y lcyc lohexan -- 1 ol is ongoing and involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's interaction with biological targets at the molecular level, while in vivo studies provide insights into its behavior in living organisms. These studies are essential for determining its therapeutic potential and identifying any potential toxicities or side effects.

The latest research on trans -- 24 -(propan -- 22 yl)piperazin -- 11 ylcyc lohexan -- 11 ol has revealed several promising findings. For example, studies have demonstrated that this compound exhibits potent binding affinity for serotonin receptors, suggesting its potential as an antidepressant agent. Additionally, preclinical trials have shown that it may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease.

The future direction of research on trans -- 24 -(propan -- 22 yl)piperazin -- 11 ylcyc lohexan -- 11 ol will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its chemical structure, researchers aim to enhance its efficacy while minimizing side effects. Furthermore, exploring new synthetic routes will be essential for ensuring a reliable supply of this compound for future studies.

In conclusion, trans--24-(propan--22 yl)piperazin--11 ylcyc lohexan--11 ol(CAS No. 1993365--89--1) is a compound with significant therapeutic potential in various medical fields. Its unique structural features make it an attractive candidate for drug discovery and development. Ongoing research efforts aim to elucidate its pharmacological mechanisms and explore new applications for this promising molecule.